4-(4-([1,1'-Biphenyl]-4-ylsulfonyl)piperazin-1-yl)-6-methoxy-2-methylpyrimidine

• IUPAC Name: 4-methoxy-2-methyl-6-[4-(4-phenylphenyl)sulfonylpiperazin-1-yl]pyrimidine
• InChI: InChI=1S/C22H24N4O3S/c1-17-23-21(16-22(24-17)29-2)25-12-14-26(15-13-25)30(27,28)20-10-8-19(9-11-20)18-6-4-3-5-7-18/h3-11,16H,12-15H2,1-2H3
• InChI Key: ZQGPKVXFCQHBAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C22H24N4O3S
• Molecular Weight: 424.5 g/mol

Description

The compound is a pyrimidine derivative with a piperazine ring and a biphenyl group. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. Piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms. Biphenyl (or diphenyl) is an organic compound that forms colorless crystals and has a pleasant smell.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties such as density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, number of H bond acceptors and donors, number of freely rotating bonds, rule of 5 violations, ACD/LogP, ACD/LogD, ACD/BCF, ACD/KOC, polar surface area, polarizability, surface tension, and molar volume can be predicted based on its molecular structure.

Scientific Research Applications

Atypical Antipsychotic Agents

• Research : Scientists synthesized a series of 4-{4-[2-(4-(2-substitutedquinoxalin-3-yl)piperazin-1-yl)ethyl]phenyl} thiazoles as potential atypical antipsychotic agents. These compounds were characterized and screened for D2 and 5-HT2A receptor affinity in vitro. .

Antiproliferative Activity Against Tumors

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Potential Treatments for Neurodegenerative Diseases

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Antifungal Properties

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Mechanism of Action

Target of Action

It is known that piperazine derivatives often interact with various receptors and enzymes in the body .

Mode of Action

Piperazine derivatives have been shown to inhibit microtubule synthesis by a unique mechanism, inhibit cell cycle progression, and inhibit angiogenesis, which is critical to a tumor cell’s ability to grow and metastasize .

Biochemical Pathways

Piperazine derivatives have been associated with various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .

Pharmacokinetics

It is known that the incorporation of a piperazine moiety into biologically active compounds can positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

It is known that piperazine derivatives can have various effects, including inhibiting cell cycle progression and angiogenesis .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, pH can affect drug accumulation . .

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions would depend on the results of initial studies on this compound. If it shows promising activity in a certain area (for example, as a potential drug), further studies could be carried out to optimize its activity and minimize any potential side effects.